Cas no 1170731-06-2 (ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate)

• Product Name: ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate
• CAS No: 1170731-06-2
• MF: C₆H₁₀F₃NO₃
• MW: 201.143712520599
• CID: 6262221
• PubChem ID: 15634552
• Update Time: 2025-06-11

ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate
• 2-Amino-4,4,4-trifluoro-3-hydroxy butanoic acid ethyl ester
• Butanoic acid, 2-amino-4,4,4-trifluoro-3-hydroxy-, ethyl ester

• Inchi： 1S/C6H10F3NO3/c1-2-13-5(12)3(10)4(11)6(7,8)9/h3-4,11H,2,10H2,1H3
• InChI Key： AHPCJKVVMOHKAR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N)C(O)C(F)(F)F

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 272.2±40.0 °C(Predicted)
• pka: 9.30±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate

Introduction to Ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate (CAS No. 1170731-06-2)

Ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate, identified by the CAS number 1170731-06-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate consists of a butanoate backbone with key substituents that contribute to its distinct chemical behavior. The presence of amino and hydroxy groups, along with the trifluoromethyl moiety, imparts specific reactivity and interaction capabilities that are highly relevant in modern medicinal chemistry. These features make the compound a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. Ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate exemplifies this trend, as its trifluoromethyl group enhances its pharmacokinetic properties. This has led to extensive research into its potential applications in the design of more effective and targeted pharmaceuticals.

One of the most compelling aspects of ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new analogs with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. These findings underscore the importance of ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate in advancing drug discovery efforts.

The trifluoromethyl group in ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate is particularly noteworthy due to its ability to modulate the electronic properties of adjacent functional groups. This characteristic has been exploited in the design of molecules with improved binding affinity to biological targets. Additionally, the hydroxy and amino groups provide opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have further facilitated the study of ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate. Molecular modeling techniques have allowed researchers to predict the behavior of this compound in various biochemical pathways with high accuracy. These predictions have guided experimental efforts and have led to the identification of novel derivatives with enhanced therapeutic potential.

The synthesis of ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and sensitivity to environmental factors. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

In conclusion, ethyl 2-amino-4,4,4-trifluoro-3-hydroxybutanoate (CAS No. 1170731-06-2) is a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and understanding complex biological mechanisms. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.